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Compound of Interest

Compound Name: 3-Benzyloxyaniline

Cat. No.: B072059 Get Quote

An In-depth Technical Guide to the Molecular Structure of 3-Benzyloxyaniline

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular structure, chemical

properties, and spectroscopic characterization of 3-Benzyloxyaniline. The information is

curated for researchers, scientists, and professionals in drug development who utilize this

compound as a versatile building block in organic synthesis.

Chemical and Physical Properties
3-Benzyloxyaniline is a light brown, solid organic compound.[1] It is recognized for its unique

structure, which incorporates a benzyl ether functional group, enhancing its reactivity and

solubility in organic solvents.[1] This compound is a valuable intermediate in the synthesis of

various pharmaceuticals, particularly anti-cancer agents, as well as dyes, pigments, and

specialty polymers.[1] Its thermal stability and compatibility with diverse reaction conditions

make it a key reagent in medicinal chemistry and materials science.[1]
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Identifier Value

IUPAC Name 3-(Benzyloxy)aniline[2]

CAS Number 1484-26-0[3][4]

Molecular Formula C₁₃H₁₃NO[1][3]

Molecular Weight 199.25 g/mol [1][3]

InChI Key IGPFOKFDBICQMC-UHFFFAOYSA-N[3]

SMILES Nc1cccc(OCc2ccccc2)c1[4]

Synonyms
m-(Benzyloxy)aniline, 3-Aminophenyl benzyl

ether, 3-(Phenylmethoxy)benzenamine[3][5]

Table 2: Physical Properties

Property Value

Appearance Light brown or Beige to tan powder/solid[1][2]

Melting Point 61-69 °C[1], 63-67 °C (lit.)[3][4], 62°C to 66°C[2]

Boiling Point 170 °C at 3 Torr[3][6]

Solubility Soluble in Methanol[3][6]

Flash Point 184.4 °C[6]

Vapor Pressure 1.91E-05 mmHg at 25°C[6]

Spectroscopic Data
The structural elucidation of 3-Benzyloxyaniline is confirmed through various spectroscopic

techniques, including Nuclear Magnetic Resonance (NMR), Infrared (IR) Spectroscopy, and

Mass Spectrometry (MS).

Table 3: Spectroscopic Data

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.thermofisher.com/order/catalog/product/146260050
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9282029.htm
https://www.sigmaaldrich.com/JP/ja/product/aldrich/100803
https://www.chemimpex.com/products/27145
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9282029.htm
https://www.chemimpex.com/products/27145
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9282029.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9282029.htm
https://www.sigmaaldrich.com/JP/ja/product/aldrich/100803
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9282029.htm
https://pubchem.ncbi.nlm.nih.gov/compound/92892
https://www.chemimpex.com/products/27145
https://www.thermofisher.com/order/catalog/product/146260050
https://www.chemimpex.com/products/27145
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9282029.htm
https://www.sigmaaldrich.com/JP/ja/product/aldrich/100803
https://www.thermofisher.com/order/catalog/product/146260050
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9282029.htm
https://www.chembk.com/en/chem/3-BENZYLOXYANILINE
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9282029.htm
https://www.chembk.com/en/chem/3-BENZYLOXYANILINE
https://www.chembk.com/en/chem/3-BENZYLOXYANILINE
https://www.chembk.com/en/chem/3-BENZYLOXYANILINE
https://www.benchchem.com/product/b072059?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b072059?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technique Data

¹H NMR
Spectra available, acquired on a Varian A-60

instrument using CDCl₃ as a solvent.[5][7]

IR Spectroscopy

Conforms to standard spectra.[2] FTIR spectra

have been obtained using KBr-Pellet and ATR-

Neat techniques on Bruker instruments.[5]

Mass Spectrometry
Electron Ionization (EI) mass spectra are

available.[8][9]

Experimental Protocols
While specific, detailed experimental protocols for the synthesis of 3-benzyloxyaniline can

vary, a general synthetic approach involves the reduction of 1-(benzyloxy)-3-nitrobenzene.[3]

The characterization of the resulting product relies on standard analytical techniques.

General Protocol for Spectroscopic Analysis:

Sample Preparation for NMR: Dissolve approximately 5-10 mg of purified 3-
Benzyloxyaniline in 0.5-0.7 mL of a suitable deuterated solvent, such as chloroform-d

(CDCl₃).[10]

¹H NMR Acquisition: Acquire the proton NMR spectrum on a spectrometer, for example, a 60

MHz instrument.[7]

Sample Preparation for IR (KBr Pellet): Mix a small amount of the sample with dry potassium

bromide (KBr) and press into a thin pellet.[5]

IR Spectrum Acquisition: Obtain the infrared spectrum using an FTIR spectrometer, typically

scanning from 4000 to 400 cm⁻¹.[11]

Sample Preparation for Mass Spectrometry: Prepare a dilute solution of the compound in a

volatile solvent like methanol.[10]

Mass Spectrum Acquisition: Introduce the sample into the mass spectrometer. For electron

ionization (EI), the sample is vaporized and bombarded with a beam of electrons.[8][9]
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Visualizations
Molecular Structure of 3-Benzyloxyaniline
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Caption: Molecular structure of 3-Benzyloxyaniline.

Spectroscopic Characterization Workflow
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Caption: Workflow for synthesis and characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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